![molecular formula C13H21NO8 B597976 quinuclidin-3-yl acetate (2R,3R)-2,3-dihydroxysuccinate CAS No. 183736-31-4](/img/structure/B597976.png)
quinuclidin-3-yl acetate (2R,3R)-2,3-dihydroxysuccinate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Quinuclidin-3-yl acetate (2R,3R)-2,3-dihydroxysuccinate is a chemical compound with the molecular formula C13H19NO8 . It is also known as ®-quinuclidin-3-yl acetate and 1-Azabicyclo[2.2.2]octan-3-ol, acetate (ester), (3R)-, (2R,3R)-2,3-dihydroxybutanedioate (1:1) (salt) (9CI) .
Molecular Structure Analysis
The molecular structure of this compound consists of 13 carbon atoms, 19 hydrogen atoms, 1 nitrogen atom, and 8 oxygen atoms . The average mass of the molecule is 317.293 Da .Physical And Chemical Properties Analysis
This compound is a solid substance . The compound has a molecular weight of 169.2209 .Scientific Research Applications
Cholinesterase Interactions
Quinuclidin-3-yl acetate derivatives show significant interactions with human cholinesterases. Studies have shown stereoselectivity in the hydrolysis of these derivatives by cholinesterases, particularly favoring the (R)-enantiomers over the (S)-enantiomers. These compounds are effective both as substrates and inhibitors of acetylcholinesterase and butyrylcholinesterase (Bosak et al., 2005).
Muscarinic Receptor Affinities
Quinuclidin-3-yl acetate derivatives have also been studied for their affinities to muscarinic receptors. Stereoisomers of these compounds have been synthesized and evaluated for their interactions with muscarinic receptors, demonstrating their potential as antimuscarinic agents (Johansson et al., 1998).
Muscarinic Acetylcholine Receptor Selectivity
Research on in vivo brain muscarinic acetylcholine receptor subtype selectivity highlights the potential of quinuclidin-3-yl acetate derivatives. These studies show substantial selectivity for certain receptor subtypes, which may be useful in the development of novel compounds for in vivo applications (Gitler et al., 1995).
Radioligand Development
Quinuclidin-3-yl acetate derivatives have been used in the synthesis of radioligands like Me-QNB for positron emission tomography (PET). These ligands are highly specific and non-metabolized, making them suitable for in vivo quantification of myocardial muscarinic receptors (Dollé et al., 2001).
Squalene Synthase Inhibition
Quinuclidines with 3-biaryl substituents, including quinuclidin-3-yl acetate derivatives, have shown potency as squalene synthase inhibitors. This enzyme plays a crucial role in cholesterol biosynthesis, making these compounds significant in the study of cholesterol regulation (Brown et al., 1996).
Cognitive Improvement in Mouse Models
Quinuclidin-3-yl acetate derivatives have shown potential in cognitive improvement in mouse models. Agonists derived from these compounds have been evaluated for their effect on learning and memory, suggesting their applicability in treating cognitive disorders (Arunrungvichian et al., 2015).
Antagonist Development for Muscarinic Receptors
Quinuclidin-3-yl acetate derivatives have been synthesized as antagonists for muscarinic receptors, which are significant in the treatment of various conditions including chronic obstructive pulmonary disease (COPD). These antagonists offer potential for inhaled administration with minimal systemic exposure (Prat et al., 2009).
Properties
IUPAC Name |
1-azabicyclo[2.2.2]octan-3-yl acetate;(2R,3R)-2,3-dihydroxybutanedioic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO2.C4H6O6/c1-7(11)12-9-6-10-4-2-8(9)3-5-10;5-1(3(7)8)2(6)4(9)10/h8-9H,2-6H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t;1-,2-/m.1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEBPFCSYXMUAEN-LREBCSMRSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1CN2CCC1CC2.C(C(C(=O)O)O)(C(=O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC1CN2CCC1CC2.[C@@H]([C@H](C(=O)O)O)(C(=O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO8 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.